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Chemical Profile of Timepidium Bromide

The table below summarizes the basic identifying information for Timepidium Bromide, which is the

starting point for any stability investigation.

Property Description

IUPAC Name 3-(Di-2-thienylmethylene)-5-methoxy-1,1-dimethylpiperidinium bromide [1]

Molecular
Formula

C₁₇H₂₂BrNOS₂ [1]

Average Mass 400.393 g/mol [1]

CAS Registry
Number

35035-05-3 [1]

Trade Name Sesden [1]

Common Use Used as a micelle marker in Micellar Electrokinetic Chromatography (MEKC)

studies [2]. Also listed as a drug (JP18) in the KEGG database [3].
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Documented Experimental Context and Workflow

One research paper details the use of Timepidium Bromide in an analytical method. The following

workflow diagram illustrates this specific experimental setup.

Start: MEKC-ESI-MS Analysis

Capillary Preparation

Introduce Timepidium Bromide
as Micelle Marker

Analyte Separation with
Reverse Migrating Micelles

MS Detection
(Marker prevents surfactant interference)

End: Data Acquisition

Click to download full resolution via product page

In this documented protocol [2]:

Role: Timepidium Bromide was used as a micelle marker.
Technique: The analysis was performed using Micellar Electrokinetic Chromatography (MEKC)
coupled with Electrospray Ionization Mass Spectrometry (ESI-MS).
Key Methodological Detail: A technique involving reverse migrating micelles (RMMs) and coated
capillaries was employed to prevent non-volatile surfactants (like SDS) from entering and
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contaminating the mass spectrometer. The stability of Timepidium Bromide under these specific

electrophoretic conditions was implicitly required for the experiment to succeed.

Frequently Asked Questions

Based on the information found, here are answers to anticipated questions.

What is Timepidium Bromide? It is a quaternary ammonium compound. Beyond its known use as an

antispasmodic drug [3], it serves a specific role in analytical chemistry as a micelle marker for MEKC-ESI-

MS, a technique used to separate and analyze mixtures like pesticides [2].

In what analytical contexts has its stability been demonstrated? Its stability has been demonstrated in a

validated MEKC-ESI-MS method that uses reverse migrating SDS micelles and coated capillaries at a pH of

9.0 [2]. In this context, it performed reliably as a micelle marker without reported degradation.

Suggested Paths for Further Investigation

Since the search results lack explicit stability data, I suggest the following actions to find the information you

need:

Consult Specialized Databases: Search for the compound's stability in chemical and
pharmaceutical databases like SciFinder, Reaxys, or the Merck Index, which often contain detailed
physicochemical and stability data.

Perform a Broader Literature Search: Conduct a targeted search on Google Scholar or PubMed
using terms like "timepidium bromide stability", "timepidium bromide degradation

products", and "timepidium bromide HPLC method".
Review Pharmacopoeial Monographs: Check the official monographs in the Japanese
Pharmacopoeia (JP18), where Timepidium Bromide is listed [3], as these documents typically
include storage conditions and stability testing requirements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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